6-trans-12-epi Leukotriene B4
6-trans-12-epi Leukotriene B4
12-Epi-LTB4, also known as 12S-LTB4 or 2-epi-LTB4, belongs to the class of organic compounds known as leukotrienes. These are eicosanoids containing a hydroxyl group attached to the aliphatic chain of an arachidonic acid. Leukotrienes have four double bonds, three (and only three) of which are conjugated. Thus, 12-epi-LTB4 is considered to be an eicosanoid lipid molecule. 12-Epi-LTB4 is considered to be a practically insoluble (in water) and relatively neutral molecule. 12-Epi-LTB4 has been primarily detected in urine. Within the cell, 12-epi-LTB4 is primarily located in the membrane (predicted from logP) and cytoplasm. 12-Epi-LTB4 can be biosynthesized from icosa-6, 8, 10, 14-tetraenoic acid.
Delta(6)-trans-12-epi-leukotriene B4 is a leukotriene that is the 6-trans,12S-isomer of leukotriene B4. It is a dihydroxy monocarboxylic acid, a leukotriene, a long-chain fatty acid and a hydroxy polyunsaturated fatty acid. It derives from an icosa-6,8,10,14-tetraenoic acid. It is a conjugate acid of a Delta(6)-trans-12-epi-leukotriene B4(1-).
Delta(6)-trans-12-epi-leukotriene B4 is a leukotriene that is the 6-trans,12S-isomer of leukotriene B4. It is a dihydroxy monocarboxylic acid, a leukotriene, a long-chain fatty acid and a hydroxy polyunsaturated fatty acid. It derives from an icosa-6,8,10,14-tetraenoic acid. It is a conjugate acid of a Delta(6)-trans-12-epi-leukotriene B4(1-).
Brand Name:
Vulcanchem
CAS No.:
71548-19-1
VCID:
VC0032345
InChI:
InChI=1S/C20H32O4/c1-2-3-4-5-6-9-13-18(21)14-10-7-8-11-15-19(22)16-12-17-20(23)24/h6-11,14-15,18-19,21-22H,2-5,12-13,16-17H2,1H3,(H,23,24)/b8-7+,9-6-,14-10+,15-11+/t18-,19+/m0/s1
SMILES:
CCCCCC=CCC(C=CC=CC=CC(CCCC(=O)O)O)O
Molecular Formula:
C20H32O4
Molecular Weight:
336.5 g/mol
6-trans-12-epi Leukotriene B4
CAS No.: 71548-19-1
Reference Standards
VCID: VC0032345
Molecular Formula: C20H32O4
Molecular Weight: 336.5 g/mol
| CAS No. | 71548-19-1 |
|---|---|
| Product Name | 6-trans-12-epi Leukotriene B4 |
| Molecular Formula | C20H32O4 |
| Molecular Weight | 336.5 g/mol |
| IUPAC Name | (5S,6E,8E,10E,12S,14Z)-5,12-dihydroxyicosa-6,8,10,14-tetraenoic acid |
| Standard InChI | InChI=1S/C20H32O4/c1-2-3-4-5-6-9-13-18(21)14-10-7-8-11-15-19(22)16-12-17-20(23)24/h6-11,14-15,18-19,21-22H,2-5,12-13,16-17H2,1H3,(H,23,24)/b8-7+,9-6-,14-10+,15-11+/t18-,19+/m0/s1 |
| Standard InChIKey | VNYSSYRCGWBHLG-CTOJTRLNSA-N |
| Isomeric SMILES | CCCCC/C=C\C[C@@H](/C=C/C=C/C=C/[C@H](CCCC(=O)O)O)O |
| SMILES | CCCCCC=CCC(C=CC=CC=CC(CCCC(=O)O)O)O |
| Canonical SMILES | CCCCCC=CCC(C=CC=CC=CC(CCCC(=O)O)O)O |
| Appearance | Assay:≥97%A solution in ethanol |
| Physical Description | Solid |
| Description | 12-Epi-LTB4, also known as 12S-LTB4 or 2-epi-LTB4, belongs to the class of organic compounds known as leukotrienes. These are eicosanoids containing a hydroxyl group attached to the aliphatic chain of an arachidonic acid. Leukotrienes have four double bonds, three (and only three) of which are conjugated. Thus, 12-epi-LTB4 is considered to be an eicosanoid lipid molecule. 12-Epi-LTB4 is considered to be a practically insoluble (in water) and relatively neutral molecule. 12-Epi-LTB4 has been primarily detected in urine. Within the cell, 12-epi-LTB4 is primarily located in the membrane (predicted from logP) and cytoplasm. 12-Epi-LTB4 can be biosynthesized from icosa-6, 8, 10, 14-tetraenoic acid. Delta(6)-trans-12-epi-leukotriene B4 is a leukotriene that is the 6-trans,12S-isomer of leukotriene B4. It is a dihydroxy monocarboxylic acid, a leukotriene, a long-chain fatty acid and a hydroxy polyunsaturated fatty acid. It derives from an icosa-6,8,10,14-tetraenoic acid. It is a conjugate acid of a Delta(6)-trans-12-epi-leukotriene B4(1-). |
| Synonyms | 5(S),12(S)-DiHETE;6-trans-12-epi LTB4 |
| Reference | 1.Borgeat, P., and Samuelsson, B. Metabolism of arachidonic acid in polymorphonuclear leukocytes. J. Biol. Chem. 254, 7865-7869 (1979). |
| PubChem Compound | 5283129 |
| Last Modified | Nov 11 2021 |
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